Cas no 392296-57-0 (3,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392296-57-0
• MF: C₁₉H₁₆Cl₂N₄O₂S₂
• MW: 467.391939163208
• CID: 5949529
• PubChem ID: 4232094
• Update Time: 2025-06-10

3,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3,5-dichloro-N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3,5-dichloro-N-[5-[[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 392296-57-0
• 3,5-dichloro-N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024576967
• 3,5-dichloro-N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F0417-0712
• Oprea1_175269

• Inchi： 1S/C19H16Cl2N4O2S2/c1-10-3-11(2)5-15(4-10)22-16(26)9-28-19-25-24-18(29-19)23-17(27)12-6-13(20)8-14(21)7-12/h3-8H,9H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key： KRLSHBQOXQTXOO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC(C)=C2)=O)S1)(=O)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 466.0091735g/mol
• Monoisotopic Mass: 466.0091735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 6.56±0.50(Predicted)

Additional information on 3,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

3,5-Dichloro-N-5-({(3,5-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392296-57-0)

3,5-Dichloro-N-5-({(3,5-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, commonly referred to by its CAS number CAS No. 392296-57-0, is a highly specialized organic compound with significant applications in the fields of agrochemistry and pharmaceuticals. This compound belongs to the class of benzamides and features a complex structure incorporating a thiadiazole ring system and various substituents that contribute to its unique chemical properties.

The molecular structure of CAS No. 392296-57-0 is characterized by a benzamide core with two chlorine atoms at the 3 and 5 positions. The nitrogen atom in the amide group is substituted with a thiadiazole ring system at the 1 position. This thiadiazole ring is further substituted with a sulfanyl group attached to a carbamoylmethyl moiety derived from a dimethylphenyl group. The intricate arrangement of these functional groups imparts the compound with remarkable stability and bioactivity.

Recent studies have highlighted the potential of CAS No. 392296-57-0 as a promising candidate for use in agricultural pest control. Researchers have demonstrated that this compound exhibits potent antifungal activity against various plant pathogens, making it a valuable addition to crop protection products. Its ability to inhibit fungal growth without causing significant harm to plants or beneficial organisms underscores its potential as an eco-friendly alternative to traditional pesticides.

In addition to its agricultural applications, CAS No. 392296-57-0 has shown promise in the pharmaceutical industry. Preclinical studies have revealed that this compound possesses anti-inflammatory properties and may be useful in the development of treatments for chronic inflammatory diseases. Its ability to modulate key inflammatory pathways suggests that it could serve as a lead compound for drug discovery efforts.

The synthesis of CAS No. 392296-57-0 involves a multi-step process that combines advanced organic chemistry techniques such as nucleophilic substitution and coupling reactions. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway.

From an environmental perspective, the stability and biodegradability of CAS No. 392296-57-0 are key considerations for its safe use in agricultural settings. Studies indicate that this compound has a moderate persistence in soil and water systems, which aligns with regulatory requirements for sustainable agricultural practices.

In conclusion, CAS No. 392296-57-0, or 3,5-Dichloro-N-(...)-benzamide, represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique chemical structure, combined with recent research findings on its bioactivity and environmental profile, positions it as a valuable tool for addressing challenges in agriculture and medicine alike.